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Compound of Interest

Compound Name: CUMMINGTONITE

Cat. No.: B1174272 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in distinguishing

cummingtonite from grunerite during their analytical experiments.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental difference between cummingtonite and grunerite?

Cummingtonite and grunerite are both monoclinic amphibole minerals that form a solid

solution series with the general chemical formula (Mg,Fe²⁺)₇Si₈O₂₂(OH)₂.[1][2] The primary

distinction between them lies in the ratio of magnesium (Mg) to iron (Fe²⁺). Cummingtonite is

the magnesium-rich end-member, while grunerite is the iron-rich end-member.[1][2] By

definition, if Mg > Fe²⁺, the mineral is cummingtonite, and if Fe²⁺ > Mg, it is grunerite.

Q2: What are the key optical properties to look for when distinguishing between

cummingtonite and grunerite under a microscope?

Several optical properties can help differentiate cummingtonite from grunerite in thin section:

Optic Sign: Cummingtonite is typically biaxial positive, whereas grunerite is biaxial

negative. The change in optic sign occurs near the middle of the solid solution series.[1]

Extinction Angle (γ:z): The extinction angle is a crucial diagnostic feature. In cummingtonite,

the extinction angle (γ:z) is generally greater than 15°, while in grunerite, it is typically less
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than 15°.[1]

Refractive Indices and Birefringence: Grunerite has higher refractive indices and

birefringence compared to cummingtonite.[1]

Pleochroism: Pleochroism is generally weak in this series. In iron-rich cummingtonite, you

may observe pale green pleochroism, while grunerite can show very pale yellow or brown

pleochroism.[2]

Twinning: Both minerals commonly exhibit fine, lamellar twinning on {100}, which is a

characteristic feature of the series.[1]

Q3: Can X-ray Diffraction (XRD) be used to definitively distinguish cummingtonite from

grunerite?

Yes, X-ray Diffraction (XRD) is a powerful tool for this purpose. The unit cell dimensions of

minerals in the cummingtonite-grunerite series vary systematically with the Mg/Fe ratio. As

the iron content increases from cummingtonite to grunerite, the lattice parameters (a, b, and

c) also increase. By precisely measuring the d-spacings from the diffraction pattern, one can

estimate the chemical composition and thus differentiate between the two minerals.

Q4: When is Electron Probe Microanalysis (EPMA) necessary?

Electron Probe Microanalysis (EPMA) is the most definitive method for distinguishing

cummingtonite from grunerite because it provides a quantitative chemical analysis of the

mineral. This technique is particularly crucial when:

Optical properties are ambiguous or fall within the transitional range between the two

minerals.

A precise determination of the Mg/Fe ratio is required for petrological or geochemical

studies.

The sample contains fine-grained or intergrown amphiboles where optical methods are

challenging.
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Issue 1: I am having trouble determining the optic sign of my mineral sample.

Possible Cause: The mineral may have a composition near the middle of the solid solution

series where the 2V angle is close to 90°, making the optic sign difficult to determine.

Solution:

Observe multiple grains: Try to find several grains with suitable orientations for

determining the optic sign.

Focus on the extinction angle: The extinction angle (γ:z) is often a more reliable indicator.

If it is consistently above 15°, it is likely cummingtonite; if below 15°, it is likely grunerite.

[1]

Use a gypsum plate: In grains with a near-centered optic axis figure, the use of a gypsum

(first-order red) plate can help to more clearly distinguish between the addition and

subtraction of retardation, aiding in the determination of the optic sign.

Proceed to other methods: If the optic sign remains ambiguous, it is best to supplement

your analysis with XRD or EPMA for a definitive identification.

Issue 2: My XRD pattern shows broad or overlapping peaks, making it difficult to determine the

precise lattice parameters.

Possible Cause 1: The sample may contain both cummingtonite and grunerite, or there

may be compositional zoning within the mineral grains.

Solution 1:

Examine the sample petrographically to look for evidence of multiple amphibole phases or

zoning.

Consider using a micro-XRD technique if available to analyze smaller, more homogeneous

areas.

EPMA can be used to map the compositional variation across the grains.
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Possible Cause 2: Poor sample preparation, such as insufficient grinding, can lead to peak

broadening.

Solution 2:

Ensure the sample is ground to a fine, uniform powder (typically <10 micrometers) to

ensure random orientation of the crystallites.

Use a back-loading sample holder to minimize preferred orientation effects.

Issue 3: The chemical analysis from EPMA gives a composition very close to the 50/50 Mg/Fe

boundary. How should I classify the mineral?

Possible Cause: The mineral is compositionally intermediate.

Solution:

Report the full chemical formula: In such cases, it is most accurate to report the full

chemical analysis and the calculated atomic proportions of Mg and Fe.

Use both names: You can describe the mineral as "cummingtonite-grunerite" to reflect its

intermediate nature.

Analyze multiple points: Analyze several points on different grains to determine if there is

any compositional variation. If the analyses consistently fall on one side of the boundary,

you can classify it accordingly.

Data Presentation
Table 1: Quantitative Comparison of Cummingtonite and Grunerite Properties
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Property Cummingtonite Grunerite

Chemical Formula
(Mg,Fe²⁺)₇Si₈O₂₂(OH)₂ with

Mg > Fe²⁺

(Mg,Fe²⁺)₇Si₈O₂₂(OH)₂ with

Fe²⁺ > Mg

Optical Properties

Optic Sign Biaxial (+) Biaxial (-)

2V Angle 65-90° 90-112°

Extinction Angle (γ:z) > 15° < 15°

Refractive Index (α) 1.630 - 1.665 1.665 - 1.696

Refractive Index (β) 1.644 - 1.680 1.680 - 1.709

Refractive Index (γ) 1.652 - 1.695 1.695 - 1.730

Birefringence (δ) 0.020 - 0.030 0.030 - 0.045

Pleochroism Colorless to pale green Pale yellow to pale brown

Physical Properties

Density (g/cm³) 3.10 - 3.35 3.35 - 3.60

Hardness (Mohs) 5 - 6 5 - 6

Cleavage
{110} perfect, intersecting at

~56° and 124°

{110} perfect, intersecting at

~56° and 124°

Experimental Protocols
Optical Microscopy
Objective: To observe the key optical properties of the amphibole in a thin section for

preliminary identification.

Methodology:

Sample Preparation: Prepare a standard petrographic thin section (30 µm thickness) of the

rock containing the amphibole.
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Initial Observation (Plane Polarized Light - PPL):

Observe the mineral's habit (typically prismatic or fibrous), color, and pleochroism. Note

the characteristic amphibole cleavage.

Crossed Polarized Light (XPL) Analysis:

Observe the interference colors to estimate birefringence.

Locate a grain that shows the characteristic amphibole cleavage traces at approximately

60° and 120°.

Find a grain that is oriented to show the maximum extinction angle. Rotate the stage and

measure the angle between the cleavage trace or long axis of the crystal and the position

of maximum extinction. Repeat this for several grains.

Conoscopic Illumination:

Use a high-power objective and a condensing lens to observe the interference figure.

Determine the optic sign (positive for cummingtonite, negative for grunerite) and estimate

the 2V angle.

X-Ray Diffraction (XRD)
Objective: To determine the unit cell parameters of the amphibole to infer its chemical

composition.

Methodology:

Sample Preparation:

Carefully separate the amphibole mineral from the rock sample.

Grind the mineral to a fine powder (<10 µm) in an agate mortar to ensure random

crystallite orientation.

Mount the powder in a sample holder.
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Data Collection:

Use a powder X-ray diffractometer with CuKα radiation.

Scan the sample over a 2θ range of at least 10-80°.

Use appropriate scan speed and step size to obtain a high-resolution pattern.

Data Analysis:

Identify the peaks corresponding to the amphibole phase.

Perform a Rietveld refinement of the diffraction pattern to obtain the precise lattice

parameters (a, b, c, and β).

Compare the obtained lattice parameters with published data for the cummingtonite-

grunerite series to estimate the Fe/(Fe+Mg) ratio.

Electron Probe Microanalysis (EPMA)
Objective: To obtain a precise quantitative chemical analysis of the amphibole.

Methodology:

Sample Preparation:

Prepare a polished thin section or a grain mount of the sample.

Carbon-coat the sample to make it conductive.

Instrument Setup:

Use an electron probe microanalyzer with wavelength-dispersive spectrometers (WDS).

Set the accelerating voltage to 15 kV and the beam current to 10-20 nA. Use a focused or

slightly defocused beam depending on the grain size and stability of the mineral under the

electron beam.

Standardization:
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Calibrate the instrument using well-characterized mineral standards for all elements to be

analyzed (e.g., Si, Mg, Fe, Ca, Na, K, Al, Ti, Mn).

Data Acquisition:

Select multiple points for analysis on one or more grains of the target amphibole.

Acquire X-ray counts for each element.

Data Reduction:

Use a ZAF or similar correction procedure to convert the raw X-ray intensities into

elemental weight percentages.

Calculate the mineral formula based on 23 oxygens to determine the atomic proportions of

Mg and Fe.

Visualization
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Optical Microscopy

X-Ray Diffraction (XRD)

Electron Probe Microanalysis (EPMA)

Identification

Determine Optic Sign

Measure Extinction Angle (γ:z)

Ambiguous Sign

Cummingtonite

Biaxial (+)

Grunerite

Biaxial (-)Determine Lattice Parameters

Ambiguous Angle

> 15°< 15°

Quantitative Chemical Analysis

Indeterminate

Smaller CellLarger Cell

Mg > FeFe > Mg

Cummingtonite-Grunerite

Mg ≈ Fe

Amphibole Sample

Click to download full resolution via product page

Caption: Workflow for distinguishing cummingtonite from grunerite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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